4-{2-[(1-cyclopentylpiperidin-4-yl)oxy]-5-methoxybenzoyl}morpholine

• IUPAC Name: [2-(1-cyclopentylpiperidin-4-yl)oxy-5-methoxyphenyl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C22H32N2O4/c1-26-19-6-7-21(20(16-19)22(25)24-12-14-27-15-13-24)28-18-8-10-23(11-9-18)17-4-2-3-5-17/h6-7,16-18H,2-5,8-15H2,1H3
• InChI Key: KSJUTKIJYYIMEB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC2CCN(CC2)C3CCCC3)C(=O)N4CCOCC4
• Molecular Formula: C22H32N2O4
• Molecular Weight: 388.5 g/mol

Description

The synthesis and analysis of compounds containing morpholine and benzoyl groups, similar to "4-{2-[(1-cyclopentylpiperidin-4-yl)oxy]-5-methoxybenzoyl}morpholine", have been subjects of interest due to their potential biological activities. These compounds are typically explored for their various chemical properties and potential applications in medicinal chemistry.

Synthesis Analysis

Compounds with morpholine moieties are synthesized through multiple steps involving rearrangement, condensation, and nucleophilic substitution reactions. For instance, 3-Morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one, an important intermediate for the synthesis of many biologically active compounds, was synthesized from cyclopentanone oxime and 1-fluoro-4-nitrobenzene through a series of steps (Wang et al., 2016).